Cas no 22480-91-7 (2,3,4-Trimethoxyphenylacetic Acid)

2,3,4-Trimethoxyphenylacetic Acid is a substituted phenylacetic acid derivative featuring methoxy groups at the 2, 3, and 4 positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its methoxy-substituted structure enhances reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecules. The acid functionality allows for further derivatization, including esterification or amidation. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and well-characterized properties contribute to its utility in synthetic chemistry.
2,3,4-Trimethoxyphenylacetic Acid structure
22480-91-7 structure
Product Name:2,3,4-Trimethoxyphenylacetic Acid
CAS No:22480-91-7
MF:C11H14O5
MW:226.225863933563
MDL:MFCD00016820
CID:287091
PubChem ID:89727
Update Time:2025-06-06

2,3,4-Trimethoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,4-Trimethoxyphenyl)acetic acid
    • 2,3,4-Trimethoxyphenylacetic acid
    • Benzeneacetic acid,2,3,4-trimethoxy-
    • 2,3,4,5,6-PENTAFLUOROPHENYL2,3-DICHLOROBENZENESULFONATE
    • 2,3,4-Trimethoxy-Benzeneacetic Acid
    • Benzeneacetic acid,2,3,4-trimethoxy
    • Trimethoxyphenylacetic acid
    • (2，3，4-TRIMETHOXYPHENYL)ACETIC ACID
    • 2,3,4-Trimethoxyphenylacetic Acid
    • MDL： MFCD00016820
    • Inchi： 1S/C11H14O5/c1-14-8-5-4-7(6-9(12)13)10(15-2)11(8)16-3/h4-5H,6H2,1-3H3,(H,12,13)
    • InChI Key： ZMWCKCLDAQWIDA-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=C(C=CC=1CC(=O)O)OC)OC

Computed Properties

  • Exact Mass: 226.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 99 °C
  • PSA: 64.99000
  • LogP: 1.33950

2,3,4-Trimethoxyphenylacetic Acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

2,3,4-Trimethoxyphenylacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 22480-91-7 98%
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 22480-91-7 95%
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TRC
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TRC
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 22480-91-7 98%
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Enamine
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 22480-91-7 95.0%
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Enamine
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2-(2,3,4-trimethoxyphenyl)acetic acid
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2,3,4-Trimethoxyphenylacetic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:22480-91-7)2,3,4-Trimethoxyphenylacetic Acid
Order Number:A816225
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):313.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22480-91-7)2,3,4-Trimethoxyphenylacetic Acid
A816225
Purity:99%
Quantity:5g
Price ($):313.0
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